2-[2,5-dimethoxy-4-(1-pyrrolidinyl)benzylidene]-1H-indene-1,3(2H)-dione

• Molecular Formula: C22H21NO4
• Molecular Weight: 363.4 g/mol
• IUPAC Name: 2-[(2,5-dimethoxy-4-pyrrolidin-1-ylphenyl)methylidene]indene-1,3-dione
• InChI: InChI=1S/C22H21NO4/c1-26-19-13-18(23-9-5-6-10-23)20(27-2)12-14(19)11-17-21(24)15-7-3-4-8-16(15)22(17)25/h3-4,7-8,11-13H,5-6,9-10H2,1-2H3
• InChI Key: XQQIQKBGURCLCQ-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1C=C2C(=O)C3=CC=CC=C3C2=O)OC)N4CCCC4

Description

2-[2,5-dimethoxy-4-(1-pyrrolidinyl)benzylidene]-1H-indene-1,3(2H)-dione, commonly known as DIBD, is a synthetic compound that belongs to the class of indene-1,3-diones. It has been extensively studied for its potential applications in scientific research, particularly in the fields of medicinal chemistry and pharmacology. In

Mechanism of Action

The mechanism of action of DIBD is not yet fully understood. However, it has been proposed that DIBD exerts its pharmacological effects by modulating various signaling pathways in cells. For example, it has been found to inhibit the activity of the nuclear factor-kappa B (NF-κB) pathway, which is involved in the regulation of inflammation and cell survival. DIBD has also been shown to activate the p53 pathway, which is involved in the regulation of cell cycle and apoptosis.
Biochemical and Physiological Effects
DIBD has been found to have various biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes, thereby reducing oxidative stress in cells. Moreover, DIBD has been found to modulate the expression of various genes involved in the regulation of cell cycle, apoptosis, and inflammation. It has also been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are involved in the regulation of inflammation and cancer progression.

Advantages and Limitations for Lab Experiments

DIBD has several advantages as a research tool. It is a synthetic compound that can be easily synthesized in the laboratory, allowing for the production of large quantities of the compound. Moreover, DIBD has been extensively studied for its potential applications in scientific research, and its pharmacological activities have been well characterized. However, DIBD also has some limitations. It is a synthetic compound that may not accurately reflect the pharmacological activities of natural compounds. Moreover, the mechanism of action of DIBD is not yet fully understood, and further research is needed to elucidate its precise pharmacological activities.

Future Directions

There are several future directions for research on DIBD. One possible direction is to investigate the potential applications of DIBD in the treatment of various diseases, including cancer and neurodegenerative diseases. Moreover, further research is needed to elucidate the precise mechanism of action of DIBD and to identify its molecular targets. Additionally, the development of more potent analogs of DIBD may lead to the discovery of new pharmacological activities and potential therapeutic applications.

Synthesis Methods

The synthesis of DIBD involves the reaction of 2,5-dimethoxybenzaldehyde with pyrrolidine and indene-1,3-dione in the presence of a catalyst. The reaction proceeds via a condensation reaction, resulting in the formation of DIBD as a yellow crystalline solid. The purity of the synthesized compound can be determined using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS).

Scientific Research Applications

DIBD has been extensively studied for its potential applications in scientific research. It has been found to exhibit a wide range of pharmacological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. DIBD has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Moreover, DIBD has been shown to have neuroprotective effects by reducing oxidative stress and apoptosis in neuronal cells.